Cas no 258834-70-7 (2,2':6',2''-Terpyridine,4',4''''-(5-methyl-1,3-phenylene)bis-)

• Product Name: 2,2':6',2''-Terpyridine,4',4''''-(5-methyl-1,3-phenylene)bis-
• CAS No: 258834-70-7
• MF: C₃₇H₂₆N₆
• MW: 554.642547130585
• CID: 254478
• PubChem ID: 57701770
• Update Time: 2025-04-19

2,2':6',2''-Terpyridine,4',4''''-(5-methyl-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine,4',4''''-(5-methyl-1,3-phenylene)bis-
• 4',4''''-(5-METHYL-1,3-PHENYLENE)BIS-2,2':6',2''-TERPYRIDINE
• 1,3,5-Triazatricyclo(3.3.1.13,7)decane,7-methyl
• 1,3-bis(2,2':6',2''-terpyridin-4'-yl)-5-methylbenzene
• 1-Methyl-3,5,7-triazatricyclo<3.3.1.13.7>decan
• 1-methyl-3,5-bis(2,2':6',2''-terpyridin-4'yl)benzene
• 7-methyl-1,3,5-triazatricyclo[3.3.1.13,7]decane
• 4,4'''-(5-Methyl-1,3-phenylene)di-2,2':6',2''-terpyridine
• 258834-70-7

• Inchi： 1S/C37H26N6/c1-25-20-28(26-14-18-40-36(23-26)34-12-6-10-32(42-34)30-8-2-4-16-38-30)22-29(21-25)27-15-19-41-37(24-27)35-13-7-11-33(43-35)31-9-3-5-17-39-31/h2-24H,1H3
• InChI Key： PLEDKRARQVSEKF-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C1C=CC=C(C2C=CC=CN=2)N=1)C1C=C(C)C=C(C2C=CN=C(C3C=CC=C(C4C=CC=CN=4)N=3)C=2)C=1

Computed Properties

• Exact Mass: 554.22200
• Monoisotopic Mass: 554.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.214
• Boiling Point: 709.5°Cat760mmHg
• Flash Point: 385.4°C
• Refractive Index: 1.652
• PSA: 77.34000
• LogP: 8.36700